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Compound of Interest

Compound Name: Uridine-2-13C

CAS No.: 35803-42-0

Cat. No.: B1459744

Get Quote

Application Note: Precision Quantitation and Flux Analysis of Pyrimidine Metabolism Using

Uridine-2-13C

Executive Summary
This guide details the application of Uridine-2-13C (Uridine labeled at the C2 position of the

pyrimidine ring) for two distinct but related purposes: absolute quantification of uridine pools

and metabolic flux analysis (MFA) of the pyrimidine salvage pathway. While fully labeled

analogs (e.g., Uridine-13C9, 15N2) are standard for pure quantification, the specific C2-

positional label offers unique mechanistic utility. It allows researchers to trace the incorporation

of exogenous uridine into RNA and glycogen intermediates without the "scrambling" often seen

with uniformly labeled glucose tracers.

The Tracer Principle: De Novo vs. Salvage Pathways
To design a valid experiment, one must understand the fate of the 13C label. Uridine

metabolism operates via two competing routes.[1] Uridine-2-13C specifically interrogates the

Salvage Pathway.
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De Novo Synthesis: Constructs the pyrimidine ring from Aspartate and Carbamoyl

Phosphate. It does not utilize free uridine.

Salvage Pathway: Recycles free uridine (extracellular or intracellular) using Uridine-Cytidine

Kinase (UCK) to form UMP.[2]

Mechanistic Insight: When cells are treated with Uridine-2-13C, any downstream metabolite

(UMP, UDP, UTP, RNA) containing the +1 Da mass shift (+1.00335 u) is derived exclusively

from the salvage of that uridine. This allows for the precise calculation of the "Salvage Fraction"

of the nucleotide pool.
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Figure 1: Metabolic fate of Uridine-2-13C. The label enters via salvage (Red Arrow), bypassing

De Novo synthesis.

Experimental Protocol: Sample Preparation
Objective: Extract polar nucleosides/nucleotides while quenching metabolic enzymes

immediately to prevent ATP/UTP hydrolysis.

Reagents:

LC-MS Grade Methanol (MeOH)
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LC-MS Grade Acetonitrile (ACN)

LC-MS Grade Water

Internal Standard (IS): Uridine-15N2 or Uridine-d2 (Add to extraction solvent).

Step-by-Step Workflow:

Quenching (Critical):

Adherent Cells: Wash rapidly ( <5 sec) with ice-cold PBS. Aspirate completely.

Immediately add 1 mL of -80°C 80% MeOH / 20% H₂O.

Suspension Cells: Pellet rapidly at 4°C. Resuspend pellet immediately in -80°C extraction

solvent.

Note: Do not use trypsin; it induces metabolic stress. Scrape cells in the cold solvent.

Internal Standard Addition:

Spike the extraction solvent with the IS to a final concentration of 1 µM before adding to

cells. This corrects for extraction loss and ionization suppression.

Lysis & Extraction:

Incubate plates/tubes at -80°C for 15 minutes to ensure complete lysis.

Scrape cells (if adherent) and transfer the lysate to a clean tube.

Vortex vigorously for 30 seconds.

Clarification:

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new vial.

Drying (Optional but Recommended for Sensitivity):

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459744?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the supernatant under nitrogen flow or SpeedVac (cold trap).

Reconstitute in 50 µL of 50% ACN / 50% Water.

Caution: Do not reconstitute in 100% water; this causes peak shape distortion in HILIC

chromatography.

LC-MS/MS Instrumentation & Method
Chromatography Strategy: Nucleosides and nucleotides are highly polar. Reversed-Phase

(C18) is generally unsuitable as they elute in the void volume. Hydrophilic Interaction Liquid

Chromatography (HILIC) is the required standard [1].[3][4]

Column Selection:

Primary Choice: Zwitterionic HILIC (e.g., Merck SeQuant ZIC-pHILIC or Agilent InfinityLab

Poroshell HILIC-Z).

Alternative: Amide HILIC (e.g., Waters BEH Amide).

LC Conditions:

Mobile Phase A: 20 mM Ammonium Acetate in Water, pH 9.0 (pH 9.0 enhances ionization of

phosphates in negative mode).

Mobile Phase B: 100% Acetonitrile.

Flow Rate: 0.3 mL/min.

Gradient:

0-2 min: 90% B (Isocratic hold for retention).

2-12 min: 90% -> 40% B (Linear gradient).

12-15 min: 40% B (Wash).

15.1 min: 90% B (Re-equilibration - Critical for HILIC).
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Mass Spectrometry (MRM Parameters): Operate in Positive Mode (ESI+) for Uridine

(Nucleoside) and Negative Mode (ESI-) for Nucleotides (UMP/UDP/UTP). If measuring only

Uridine, ESI+ is more sensitive.

Table 1: Optimized MRM Transitions

Analyte Polarity
Precursor
Ion (Q1)

Product Ion
(Q3)

Collision
Energy (V)

Mechanistic
Note

Uridine

(Endogenous

)

ESI (+) 245.1 113.1 15

Loss of

Ribose (-132

Da)

Uridine-2-

13C (Tracer)
ESI (+) 246.1 114.1 15

Label

retained on

Uracil ring

Uridine-15N2

(IS)
ESI (+) 247.1 115.1 15

Internal

Standard

UMP ESI (-) 323.0 79.0 30
Phosphate

fragment

UMP-2-13C ESI (-) 324.0 79.0 30
Phosphate

(unlabeled)

Note: For UMP-2-13C in negative mode, the Q3 fragment (PO3-) does not carry the label. The

specificity comes from the Q1 selection.
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Figure 2: LC-MS/MS Data Acquisition Workflow.

Data Analysis & Validation
A. Natural Abundance Correction (The "Isotope Effect") Biological molecules naturally contain

~1.1% Carbon-13.
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The "M+0" peak of endogenous Uridine (245) will have an "M+1" isotope satellite at 246 due

to natural 13C.

This overlaps with your Tracer signal (Uridine-2-13C, also 246).

Correction Formula:

(Approximation based on carbon count; use software like IsoCor or Polu for precision).

B. Calculation of Fractional Enrichment To determine how much of the intracellular pool comes

from the tracer:

C. Self-Validation Steps

Retention Time Match: The 13C isotope must co-elute exactly with the unlabeled standard.

Any shift suggests an impurity.

Linearity: Construct a calibration curve (0.1 µM to 100 µM) using Uridine-2-13C spiked into

matrix to ensure the detector is not saturated.

Flux Verification: If you treat cells with an inhibitor of the salvage pathway (e.g.,

Dipyridamole, which blocks transport), the Uridine-2-13C signal inside the cell should

disappear. This validates the pathway specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Pyrimidine Salvage: Physiological Functions and Interaction with Chloroplast Biogenesis -
PMC [pmc.ncbi.nlm.nih.gov]

2. Uridine Metabolism and Its Role in Glucose, Lipid, and Amino Acid Homeostasis - PMC
[pmc.ncbi.nlm.nih.gov]

3. lcms.cz [lcms.cz]

4. ukisotope.com [ukisotope.com]

To cite this document: BenchChem. [Using Uridine-2-13C for quantitative mass
spectrometry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1459744/docs#using-uridine-2-13c-for-quantitative-
mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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